2-Amino-N-cyclopentylpropanamide
Overview
Description
“2-Amino-N-cyclopentylpropanamide” is a chemical compound with the molecular weight of 156.23 . It is classified as an amide.
Molecular Structure Analysis
The molecular structure of “2-Amino-N-cyclopentylpropanamide” is represented by the InChI code1S/C8H16N2O/c1-6(9)8(11)10-7-4-2-3-5-7/h6-7H,2-5,9H2,1H3,(H,10,11)/t6-/m0/s1 . This indicates that the compound has a cyclopentyl group attached to the nitrogen of the propanamide. Physical And Chemical Properties Analysis
“2-Amino-N-cyclopentylpropanamide” has a molecular weight of 156.23 . Other physical and chemical properties specific to this compound were not found in the retrieved data.Scientific Research Applications
Proteomics Research
2-Amino-N-cyclopentylpropanamide hydrochloride: is utilized in proteomics research as a biochemical tool . Its structure allows for the exploration of protein interactions and functions, particularly in the context of post-translational modifications which are crucial for understanding cellular processes.
Synthesis of Pyrimidine Derivatives
This compound serves as a precursor in the synthesis of pyrimidine derivatives . Pyrimidines are essential components of nucleic acids and are involved in a wide range of biological processes. The synthesis of novel pyrimidine compounds can lead to the development of new pharmaceuticals with anti-inflammatory properties.
Anti-Inflammatory Drug Development
The anti-inflammatory properties of pyrimidine derivatives make 2-Amino-N-cyclopentylpropanamide a valuable starting point for the development of anti-inflammatory drugs . These drugs can target various inflammatory mediators, offering potential treatments for conditions like arthritis and other chronic inflammatory diseases.
Structure-Activity Relationship (SAR) Studies
Researchers use this compound to conduct SAR studies to understand the relationship between the chemical structure of a molecule and its biological activity . This is fundamental in drug design and development, helping to optimize the efficacy and safety of new therapeutic agents.
Pharmacological Effect Analysis
The compound’s role in the synthesis of pyrimidines also extends to the analysis of pharmacological effects, including antioxidant, antibacterial, antiviral, antifungal, and antituberculosis activities . This broad spectrum of potential effects opens up avenues for comprehensive drug discovery and development.
Analytical Chemistry
The compound is also relevant in analytical chemistry, where it may be used as a standard or reagent in various chemical analyses to determine the presence or concentration of other substances .
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with various cellular targets, such as enzymes and receptors
Mode of Action
It is likely that the compound interacts with its targets in a manner similar to other aminoglycosides, which bind to bacterial ribosomes and inhibit protein synthesis .
Biochemical Pathways
Aminoglycosides, a class of compounds with similar structures, are known to affect protein synthesis and other cellular processes
Pharmacokinetics
Similar compounds are generally poorly absorbed orally and are often administered parenterally . They are distributed widely in the body, metabolized minimally, and excreted primarily in the urine .
Result of Action
Similar compounds are known to inhibit protein synthesis, leading to bacterial cell death
properties
IUPAC Name |
2-amino-N-cyclopentylpropanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O/c1-6(9)8(11)10-7-4-2-3-5-7/h6-7H,2-5,9H2,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKQVZJBUPCYIJN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1CCCC1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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